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Introduction
Ethyl 2-oxocyclohexanecarboxylate (CAS No. 1655-07-8) is a versatile intermediate in

organic synthesis, playing a significant role in the production of pharmaceuticals,

agrochemicals, and flavoring agents.[1] Its unique molecular structure, featuring a ketone and

an ester functional group on a cyclohexane ring, allows for a variety of chemical

transformations, making it a valuable building block in the development of complex bioactive

molecules.[1] This guide provides a comprehensive overview of the key physical properties of

ethyl 2-oxocyclohexanecarboxylate, along with detailed experimental protocols for their

determination and a representative reaction workflow.

Physical and Chemical Properties
Ethyl 2-oxocyclohexanecarboxylate is typically a clear, colorless to pale yellow liquid.[1][2] It

is important to note that this compound exists as a mixture of keto-enol tautomers.[3] The

quantitative physical properties are summarized in the table below for easy reference and

comparison.
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Property Value Reference

Molecular Formula C₉H₁₄O₃ [1][4]

Molecular Weight 170.21 g/mol [1][5]

Appearance
Clear colorless to pale yellow

liquid
[1][2]

Density ~1.060 - 1.064 g/mL at 25 °C [1][6]

Boiling Point
106 °C at 11 mmHg; 160 °C at

99.8 mmHg
[1][7]

Melting Point Not available [8][9]

Refractive Index (n20/D) 1.477 - 1.479 [1][6]

Flash Point 85 °C (185 °F) [7][8]

Solubility

Sparingly soluble in water;

Soluble in chloroform and

methanol

[2][10]

pKa (Predicted) 12.06 ± 0.20 [2]

Experimental Protocols
Accurate determination of physical properties is crucial for the characterization and application

of chemical compounds. The following sections detail the methodologies for measuring key

physical properties of liquid organic compounds like ethyl 2-oxocyclohexanecarboxylate.

Determination of Boiling Point (Capillary Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common and effective method for determining the boiling point of a small quantity

of liquid is the capillary method.

Apparatus:

Thiele tube or similar heating apparatus (e.g., aluminum block)
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Thermometer

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or hot plate)

Stand and clamp

Procedure:

A small amount of ethyl 2-oxocyclohexanecarboxylate is placed into the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube with the open

end submerged in the liquid.

The test tube is attached to a thermometer, ensuring the bottom of the test tube is level with

the thermometer bulb.

The entire assembly is clamped and immersed in a heating bath (e.g., oil in a Thiele tube).

The apparatus is heated gently and slowly.

As the temperature approaches the boiling point, a stream of bubbles will begin to emerge

from the open end of the capillary tube.

The boiling point is recorded as the temperature at which a rapid and continuous stream of

bubbles is observed.

Determination of Density (Pycnometer Method)
Density is the mass of a substance per unit volume. For liquids, a pycnometer or a volumetric

flask provides a precise method for its determination.

Apparatus:

Pycnometer or a small volumetric flask with a stopper
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Analytical balance

Constant temperature water bath

Procedure:

The empty, clean, and dry pycnometer is weighed accurately on an analytical balance (m₁).

The pycnometer is filled with distilled water and placed in a constant temperature bath (e.g.,

25 °C) until it reaches thermal equilibrium. The volume is adjusted to the calibration mark,

and the pycnometer is reweighed (m₂).

The pycnometer is emptied, dried thoroughly, and then filled with ethyl 2-
oxocyclohexanecarboxylate.

The filled pycnometer is brought to the same constant temperature as the water, the volume

is adjusted, and it is weighed again (m₃).

The density of the liquid is calculated using the following formula: Density = [(m₃ - m₁) / (m₂ -

m₁)] × Density of water at the measurement temperature.

Determination of Refractive Index (Abbe Refractometer)
The refractive index is a dimensionless number that describes how light propagates through a

substance. It is a characteristic property and is useful for identifying and assessing the purity of

liquid samples.

Apparatus:

Abbe refractometer

Constant temperature water circulator

Dropper

Ethanol and lens paper for cleaning

Procedure:
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The refractometer is calibrated using a standard liquid with a known refractive index.

The prism surfaces of the refractometer are cleaned with ethanol and lens paper.

A few drops of ethyl 2-oxocyclohexanecarboxylate are placed on the lower prism using a

dropper.

The prisms are closed and locked.

The instrument is adjusted to bring the dividing line between the light and dark fields into

sharp focus at the center of the crosshairs.

The refractive index is read from the instrument's scale.

The temperature at which the measurement is taken should be recorded, as the refractive

index is temperature-dependent. A constant temperature is typically maintained using a

water circulator.

Synthetic Workflow Example
Ethyl 2-oxocyclohexanecarboxylate is a key starting material in many organic reactions. One

such application is its use in the synthesis of more complex molecules. A representative

synthetic protocol is the Claisen condensation reaction between cyclohexanone and diethyl

carbonate to produce ethyl 2-oxocyclohexanecarboxylate.[11][12]
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Caption: Synthetic workflow for the preparation of ethyl 2-oxocyclohexanecarboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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